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Compound of Interest

Compound Name: 5-Hexenyl acetate

Cat. No.: B1332132

A Comprehensive Technical Guide to 5-Hexenyl
Acetate

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical compounds is paramount. This guide provides an in-depth technical overview of 5-
Hexenyl acetate, also known by its systematic name acetic acid 5-hexenyl ester.

Synonyms and Chemical Identifiers

Accurate identification of chemical compounds is crucial for research and development. 5-
Hexenyl acetate is known by several synonyms, and is cataloged under various chemical
identification systems. This information is summarized in the table below for easy reference.
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Identifier Type Value
IUPAC Name hex-5-enyl acetate
CAS Number 5048-26-0[1][2][3]

Molecular Formula

C8H1402[4][2][3]

Molecular Weight 142.20 g/mol [1][4][2]
Acetic acid 5-hexen-1-yl ester, Acetic acid 5-
hexenyl ester, hex-5-enyl acetate, hex-5-en-1-yl
Synonyms
acetate, 5-Hexene-1-ol, acetate, 6-Acetoxy-1-
hexene[4][2]
PubChem CID 537536[3]
InChl Key MPLWNENKBSBMFN-UHFFFAOYSA-N[1]
SMILES CC(=0)0ccccee=C[1][2]

Physicochemical Properties

The physical and chemical properties of 5-Hexenyl acetate are critical for its application in

various experimental settings. Key quantitative data are presented in the following table.

Property Value
Boiling Point 173-174 °C[1]
Density 0.883 g/mL at 25 °CJ[1]

Refractive Index (n20/D)

1.423[1]

Flash Point

60.6 °C (closed cup)

Water Solubility

411.7 mg/L at 25 °C (estimated)[5]

Experimental Protocols

Synthesis of 5-Hexenyl Acetate from 6-bromo-1-hexene
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A common method for the synthesis of 5-Hexenyl acetate involves the nucleophilic substitution
of 6-bromo-1-hexene with an acetate salt. The following protocol is a representative example:

Materials:

e 6-bromo-1-hexene

e Potassium acetate

o Tetrabutylammonium bromide
e Acetonitrile

o Methyl tert-butyl ether

e Anhydrous sodium sulfate

e Water

Procedure:

¢ In a round-bottom flask, dissolve 200.0 g of 6-bromo-1-hexene and 39.4 g of
tetrabutylammonium bromide in 400 ml of acetonitrile.

o Add 144.0 g of potassium acetate to the mixture.
e Heat the mixture to 82°C and reflux for 2 hours.
 After cooling to 20°C, concentrate the mixture under reduced pressure.

» To the concentrate, add 400 ml of water and 200 ml of methy! tert-butyl ether and stir to
separate the layers.

» Extract the aqueous phase with an additional 100 ml of methyl tert-butyl ether.

o Combine the organic phases, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to obtain 5-hexenyl acetate.
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Analytical Characterization by Gas Chromatography-
Mass Spectrometry (GC-MS)

The purity and identity of the synthesized 5-Hexenyl acetate can be confirmed using GC-MS.
Instrumentation and Conditions:
e Gas Chromatograph: Agilent 7890A or equivalent
e Mass Spectrometer: Agilent 5975C or equivalent
e Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent
e Injector Temperature: 250°C
e Oven Temperature Program:
o Initial temperature: 50°C, hold for 2 minutes
o Ramp: Increase to 250°C at 10°C/min
o Final hold: 250°C for 5 minutes
o Carrier Gas: Helium at a constant flow rate of 1 mL/min
* Injection Volume: 1 pL
o Split Ratio: 50:1
e MSD Transfer Line Temperature: 280°C
e lon Source Temperature: 230°C
e Quadrupole Temperature: 150°C
e Scan Range: m/z 40-400

Sample Preparation: Dilute the synthesized 5-Hexenyl acetate in dichloromethane to a
concentration of approximately 1 mg/mL.
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Biological Activity and Signaling Pathway

While 5-Hexenyl acetate itself is not extensively studied for its direct pharmacological effects
in humans, many acetate esters play a crucial role in chemical communication between
insects, acting as pheromones.[6][7] The general signaling pathway for insect pheromones
provides a valuable model for understanding how such molecules are perceived at a molecular

level.

The perception of pheromones in insects is primarily mediated by odorant receptors (ORS)
located on the dendrites of olfactory sensory neurons (OSNSs). These receptors form a complex
with a highly conserved co-receptor known as Orco.[5] The binding of a pheromone molecule,
such as an acetate ester, to this receptor complex initiates a signal transduction cascade. This
can occur through two primary mechanisms: an ionotropic pathway where the receptor
complex itself forms an ion channel, or a metabotropic pathway involving G-proteins.[4][3]

The following diagram illustrates a generalized insect pheromone signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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